7,12-Dimethylbenz[a]anthracene

• CAS No.: 57-97-6
• Product Name: 7,12-Dimethylbenz[a]anthracene
• Molecular Formula: C20H16
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 7,12-dimethylbenzo[a]anthracene
• Standard InChI: InChI=1S/C20H16/c1-13-16-8-5-6-9-17(16)14(2)20-18(13)12-11-15-7-3-4-10-19(15)20/h3-12H,1-2H3
• Standard InChIKey: ARSRBNBHOADGJU-UHFFFAOYSA-N
• SMILES: CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
• Canonical SMILES: CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
• Colorform: Plates, leaflets from acetone-alcohol, faint greenish-yellow tinge; Pale yellow plates from alcohol, acetic acid
• Flash Point: 187 °F (NTP, 1992)
• Melting Point: 252 to 253 °F (NTP, 1992); 122.5 °C; 123 °C
• Physical Description: 7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992)
• Description: 7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992); 7, 12-Dimethylbenz[a]anthracene, also known as dmba or 1, 4-dimethyl-2, 3-benzphenanthrene, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene.; 7,12-dimethyltetraphene is a tetraphene having methyl substituents at the 7- and 12-positions. It is a potent carcinogen and is present in tobacco smoke. It has a role as a carcinogenic agent. It is a member of tetraphenes and an ortho-fused polycyclic arene.
• Shelf Life: Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for 7,12-Dimethylbenz
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 1.52e-07 M; In water, 0.061 mg/L water at 25 °C; In water, 0.039 mg/L water (average of 6 measured values from literature at 24-27 °C); Slightly soluble in alcohol; soluble in carbon disulfide, toluene; May be solubilized in water by purines such as caffeine, tetramethyluric acid; nucleosides, adenosine, & guanosine also show a solvent action; Freely soluble in benzene; moderately soluble in acetone; slightly soluble in alcohol
• Synonyms: 7,12 Dimethylbenzanthracene; 7,12-dimethylbenz(a)anthracene; 7,12-Dimethylbenzanthracene; 9,10-Dimethyl-1,2-benzanthracene
• Vapor Pressure: 6.8X10-7 mm Hg at 25 °C
• PubChem Compound: 6001
• Last Modified: Nov 11 2021